Cas no 31689-25-5 (1,4-Naphthalenedione,2,2'-(1,2-ethanediyl)bis-)

• Product Name: 1,4-Naphthalenedione,2,2'-(1,2-ethanediyl)bis-
• CAS No: 31689-25-5
• MF: C₂₂H₁₄O₄
• MW: 342.344166278839
• CID: 314564
• PubChem ID: 341807
• Update Time: 2025-04-19

1,4-Naphthalenedione,2,2'-(1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2,2'-(1,2-ethanediyl)bis-
• 2-[2-(1,4-dioxonaphthalen-2-yl)ethyl]naphthalene-1,4-dione
• 1,2-Bis-(1,4-naphthachinon-2-yl)-ethan
• 1,2-Bis-< naphthochinon-(1,4)-yl-(2)> -aethan
• 2,2'-(1,2-Ethandiyl)bis< 1,4-naphthochinon>
• 2,2'-(ethylene)bi-1,4-naphthoquinone
• AC1L7US9
• AG-F-05756
• CTK4G7590
• NSC375297
• SureCN5810776
• NSC 375297
• NSC-375297
• 2-[2-(1,4-dioxo-2-naphthyl)ethyl]naphthalene-1,4-dione
• UNII-QWE5WBP6GN
• QWE5WBP6GN
• 31689-25-5
• DTXSID40185582
• SCHEMBL5810776
• 1,4-Naphthalenedione, 2,2'-(1,2-ethanediyl)bis-
• 1,4-NAPHTHOQUINONE, 2,2'-ETHYLENEDI-
• 2,2'-(1,2-Ethanediyl)bis(1,4-naphthalenedione)

• Inchi： 1S/C22H14O4/c23-19-11-13(21(25)17-7-3-1-5-15(17)19)9-10-14-12-20(24)16-6-2-4-8-18(16)22(14)26/h1-8,11-12H,9-10H2
• InChI Key： JDEWXUIKOKUSAO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C=C1CCC1=CC(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 342.08922
• Monoisotopic Mass: 342.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 560.5°Cat760mmHg
• Flash Point: 248.1°C
• Refractive Index: 1.652
• PSA: 68.28
• LogP: 3.77780